Cas no 2172057-57-5 (1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidopyrrolidine-3-carboxylic acid)

• Product Name: 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidopyrrolidine-3-carboxylic acid
• CAS No: 2172057-57-5
• MF: C₃₄H₃₁N₃O₅
• MW: 561.62704873085
• CID: 6138744
• PubChem ID: 165585542
• Update Time: 2025-07-20

1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidopyrrolidine-3-carboxylic acid
• EN300-1526865
• 1-benzyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]pyrrolidine-3-carboxylic acid
• 2172057-57-5

• Inchi： 1S/C34H31N3O5/c38-31(36-34(32(39)40)18-19-37(22-34)20-23-8-2-1-3-9-23)24-14-16-25(17-15-24)35-33(41)42-21-30-28-12-6-4-10-26(28)27-11-5-7-13-29(27)30/h1-17,30H,18-22H2,(H,35,41)(H,36,38)(H,39,40)
• InChI Key： ZZKIXTGZZFBCBF-UHFFFAOYSA-N
• SMILES： OC(C1(CN(CC2C=CC=CC=2)CC1)NC(C1C=CC(=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 561.22637110g/mol
• Monoisotopic Mass: 561.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 939
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 108Ų

Additional information on 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidopyrrolidine-3-carboxylic acid

Introduction to 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidopyrrolidine-3-carboxylic acid and Its Significance in Modern Chemical Biology

1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidopyrrolidine-3-carboxylic acid (CAS No. 2172057-57-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a convergence of advanced synthetic chemistry and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular framework of 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidopyrrolidine-3-carboxylic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzamido group and a pyrrolidine ring provides a scaffold that is both structurally stable and biologically relevant. Additionally, the fluoren-9-ylmethoxycarbonyl moiety introduces a bulky, electron-rich substituent that can influence both the reactivity and the pharmacokinetic profile of the compound.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential as pharmacological agents. The pyrrolidine core, in particular, has been extensively studied for its role in various bioactive molecules, including protease inhibitors and kinase inhibitors. The incorporation of the benzamido group further enhances the compound's potential by providing a site for interaction with biological targets, such as enzymes and receptors.

One of the most compelling aspects of 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidopyrrolidine-3-carboxylic acid is its synthetic accessibility. The compound can be synthesized through multi-step organic reactions that leverage modern techniques in peptide coupling and heterocyclic chemistry. This synthetic route not only highlights the versatility of the starting materials but also underscores the importance of well-designed synthetic strategies in drug discovery.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy as it serves multiple purposes in the context of drug design. On one hand, it acts as a protecting group for the amino function, ensuring stability during synthetic manipulations. On the other hand, it introduces rigidity to the molecule, which can enhance binding affinity to biological targets. This dual functionality makes 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidopyrrolidine-3-carboxylic acid an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding interactions between 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidopyrrolidine-3-carboxylic acid and various biological targets. These studies have revealed promising leads for further optimization and development into novel therapeutics.

The role of 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidopyrrolidine-3-carboxylic acid in addressing unmet medical needs is further underscored by its potential as an intermediate in the synthesis of more complex drug candidates. Its structural features make it a versatile building block that can be modified to explore different pharmacological profiles. This adaptability is crucial in drug discovery, where iterative design and optimization are often necessary to achieve desired therapeutic outcomes.

In conclusion, 1-benzyl-3-4-({(9H-fluoren}-9 -yl)methoxycarbonyl} amino)benzamidopyrrolidine - 3 - carboxylic acid represents a significant advancement in chemical biology and pharmaceutical research. Its intricate molecular architecture, combined with its synthetic accessibility and predicted biological activity, positions it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, its importance in addressing contemporary challenges in medicine is likely to grow even further.